Cas no 2310157-41-4 (1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane)

• Product Name: 1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane
• CAS No: 2310157-41-4
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• CID: 5339546
• Update Time: 2025-10-28

1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-4-((2,5-dimethylphenyl)sulfonyl)-1,4-diazepane
• 1-cyclobutyl-4-(2,5-dimethylphenyl)sulfonyl-1,4-diazepane
• 1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane

• Inchi： 1S/C17H26N2O2S/c1-14-7-8-15(2)17(13-14)22(20,21)19-10-4-9-18(11-12-19)16-5-3-6-16/h7-8,13,16H,3-6,9-12H2,1-2H3
• InChI Key： WOZNUGDFAIDXFJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1CCCN(CC1)C1CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 470
• XLogP3: 2.9
• Topological Polar Surface Area: 49

Additional information on 1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane

Introduction to 1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane (CAS No. 2310157-41-4)

1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane, identified by the CAS number 2310157-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of diazepane derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a cyclobutyl group and a 2,5-dimethylbenzenesulfonyl moiety, contribute to its unique chemical properties and make it a subject of interest for researchers exploring novel therapeutic agents.

The cyclobutyl substituent in the molecular structure imparts rigidity to the backbone of the compound, which can influence its interactions with biological targets. This rigidity is often exploited in drug design to enhance binding affinity and selectivity. On the other hand, the 2,5-dimethylbenzenesulfonyl group introduces a polar and aromatic component to the molecule, which can affect its solubility, metabolic stability, and overall pharmacokinetic profile. These structural elements combine to create a compound with a complex interplay of physical-chemical properties that are critical for its potential applications.

In recent years, there has been growing interest in diazepane derivatives due to their potential as scaffolds for developing new drugs. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The 1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane molecule is no exception and has been studied for its potential biological activities. Preliminary studies suggest that this compound may exhibit properties relevant to these therapeutic areas, making it a valuable candidate for further investigation.

The synthesis of 1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclobutyl group typically requires cyclization reactions or metal-catalyzed coupling processes, while the attachment of the 2,5-dimethylbenzenesulfonyl group often involves sulfonylation reactions. These synthetic strategies are well-established in organic chemistry but must be adapted to account for the specific reactivity of the diazepane core.

One of the key challenges in working with this compound is its potential sensitivity to environmental conditions such as moisture and light. Like many heterocyclic compounds, 1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane may require storage under inert conditions to maintain its stability. Additionally, its solubility characteristics may limit its use in certain formulations unless appropriate solubilizing agents or delivery systems are employed.

Recent advancements in computational chemistry have enabled researchers to more efficiently explore the biological potential of compounds like 1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane. Molecular modeling techniques can predict how this molecule might interact with biological targets such as enzymes and receptors. These predictions can guide experimental efforts by identifying promising leads for further testing. Furthermore, virtual screening methods allow researchers to rapidly assess large libraries of compounds for their potential activity against specific disease targets.

In terms of pharmacological activity, 1-cyclobutyl-4-(2,5-dimethylbenzenesulfonyl)-1,4-diazepane has shown intriguing results in preliminary assays. For instance, studies have indicated that it may possess properties relevant to modulating neurotransmitter systems in the brain. This could make it a candidate for developing treatments for conditions such as depression or anxiety disorders. Additionally, 2 ,5 -dimethylbenzenesulfonyl groups are known to enhance metabolic stability in some drug candidates, which could be advantageous for long-term therapeutic use.

The chemical diversity introduced by the cyclobutyl and 2 ,5 -dimethylbenzenesulfonyl groups also suggests potential applications beyond traditional CNS therapies . For example, diazepane derivatives have been explored for their anti-inflammatory properties . The structural features of 1 -cyclobutyl - 4 - ( 2 , 5 - dimethyl benzen es ul fon y l ) - 1 , 4 - diaz ep ane could contribute to its ability to interact with inflammatory pathways , making it a promising candidate for further investigation in this area .

As research continues, more sophisticated techniques will be employed to evaluate the full therapeutic potential of this compound . Techniques such as high-throughput screening ( HTS ) will allow researchers to rapidly test 2310157 -41 - 4 against multiple biological targets . Additionally , advances in analytical chemistry will enable more precise characterization of its pharmacokinetic properties .

The development of new drugs is often a lengthy and complex process , but compounds like 2310157 -41 - 4 offer hope for novel therapeutic interventions . By leveraging both experimental and computational approaches, researchers can accelerate the discovery and optimization of promising candidates . The unique structural features of this compound make it an exciting subject for further study , with potential applications across multiple therapeutic areas .